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Compound of Interest

Compound Name:

7-Chloro-4-(4-

morpholinyl)quinoline

hydrobromide

CAS No.: 853344-04-4

Cat. No.: B11941954

Get Quote

Executive Summary & Immediate Directive
Do not dispose of 7-Chloro-4-(4-morpholinyl)quinoline hydrobromide down the drain or in

general trash.[1]

As a halogenated quinoline derivative and a hydrobromide salt, this compound presents a

tripartite hazard profile: Corrosivity (acidic salt), Toxicity (quinoline scaffold), and Halogen

Content (chlorine substituent).[1][2] It must be managed as Hazardous Chemical Waste.

Immediate Classification for Disposal:

Waste Stream: Halogenated Organic Waste (Solid or Liquid).[1][3]

RCRA Status: Non-listed (unless specific formulations apply), but exhibits characteristics of

Toxicity and Corrosivity (D002 if in aqueous solution < pH 2).[1]
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California Prop 65 Note: Treat as a potential carcinogen ("Quinoline and its strong acid

salts").[1]

Hazard Identification & Technical Profile
Effective disposal requires understanding the chemical's stability and reactivity.[1] The

hydrobromide (HBr) salt form implies that this compound will generate hydrobromic acid upon

hydrolysis or contact with moisture, significantly lowering pH.[2]

Table 1: Chemical Safety Profile

Parameter Data / Characteristic Operational Implication

Compound Name

7-Chloro-4-(4-

morpholinyl)quinoline

hydrobromide

Label all waste containers

clearly.

CAS Number
853344-04-4 (Parent/Salt

variants may vary)
Use for waste manifesting.[1]

Molecular Formula C₁₃H₁₄ClN₂O[1] · HBr

Nitrogen/Halogen content

requires specific incineration

parameters (scrubbers).[1]

Acidity (pH) Acidic (hydrobromide salt)

Do not mix with Cyanide or

Sulfide waste (generates toxic

gas).[1]

GHS Classification
Skin Irrit. 2, Eye Irrit.[1][4][5]

2A, STOT SE 3

Standard PPE (Nitrile gloves,

goggles) required.[1][2]

Reactivity
Incompatible with Strong

Oxidizers, Strong Bases

Segregate from nitrates,

perchlorates, and caustic

solutions.[1][2]

Pre-Disposal Assessment & Segregation
Before disposal, you must characterize the physical state and chemical environment of the

waste. Use the following logic flow to determine the correct waste stream.
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Figure 1: Waste Stream Decision Matrix

Waste Characterization
(7-Chloro-4-(4-morpholinyl)quinoline HBr)
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Solution
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(DCM, Chloroform, or >1% Halogen content)

Halogenated Solvent
Non-Halogenated Organic Waste

(MeOH, EtOH, DMSO)

Non-Halogenated Solvent

Aqueous Solution

Water Based

If Solute >1-2%

Check pH

Neutralize to pH 6-9
(If permitted by local EHS)

On-site Treatment

Hazardous Aqueous Waste
(Do NOT Drain Pour)

Standard Disposal

Click to download full resolution via product page

Caption: Decision matrix for segregating quinoline derivatives. Note that high concentrations of

the chlorinated solute may force non-halogenated solvents into the halogenated waste stream.

[1]
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Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound or Spill
Debris)
Applicability: Expired shelf stocks, weighing boat residues, contaminated silica gel.[1][2]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.[1]

Avoid metal containers due to the corrosive nature of the hydrobromide salt.[1]

Labeling: Affix a hazardous waste label.

Constituents: "7-Chloro-4-(4-morpholinyl)quinoline hydrobromide, Solid Debris."[1]

Hazards: Toxic, Irritant, Corrosive (Acidic Solid).[1][2]

Segregation: Do not mix with strong bases (e.g., solid NaOH) or oxidizers in the same solid

waste bin to prevent exothermic reactions or fire.[1]

Disposal Action: Seal tightly and transfer to your facility’s Hazardous Waste Accumulation

Area (HWAA).

Protocol B: Liquid Waste (Organic Solutions)
Applicability: Reaction mixtures, HPLC effluents, mother liquors.[1][2]

Critical Rule: Because the molecule contains Chlorine (Cl), the safest default is the

Halogenated Waste stream.[1]

Why? Incinerating halogenated compounds in non-halogenated kilns can damage equipment

(acid gas formation) and violate emissions permits (dioxin formation).[1]

Procedure:

Collect in a solvent-compatible carboy (HDPE or Fluorinated HDPE).[1]

Ensure the pH is not extremely acidic (<2).[1] If the solution is highly acidic due to the HBr

salt, consider neutralizing with a dilute base (Sodium Bicarbonate) before adding to the
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main solvent carboy to prevent container degradation.[1]

Label as "Halogenated Organic Waste."[1]

Protocol C: Aqueous Waste
Applicability: Aqueous workup layers, dissolved salt solutions.[1][2]

Assessment: Check pH. The HBr salt will likely lower the pH significantly.[1]

Neutralization (Optional/Site-Specific):

Warning: Neutralization is exothermic.[1]

Slowly add 5% Sodium Bicarbonate (

) solution to the waste while stirring.[1]

Confirm pH is between 6 and 9.[1]

Collection: Even if neutralized, do not pour down the drain. The quinoline scaffold is

potentially toxic to aquatic life.[1][6] Collect in a container labeled "Aqueous Hazardous

Waste (Toxic)."[1]

Spill Management & Emergency Response
In the event of a bench-scale spill (<50g), follow this self-validating cleanup loop.

Figure 2: Spill Response Workflow
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1. Alert & Isolate
(Evacuate immediate area)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Containment
(Circle spill with absorbent pads)

Spill Type?

Solid Powder Liquid Solution

4a. Wet Sweep
(Avoid Dust Generation)

4b. Absorb/Neutralize
(Use NaHCO3 if acidic)

5. Collection
(Double bag or Jar)

6. Decontamination
(Soap & Water Wash)

Click to download full resolution via product page

Caption: Operational workflow for managing spills of acidic quinoline salts.[1][5]

Specific Neutralization Step for Spills: If the spill is liquid and acidic (HBr release), sprinkle

Sodium Bicarbonate or Calcium Carbonate over the spill until bubbling ceases before
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absorbing with vermiculite or paper towels.[1] This prevents acid burns during the cleanup

process.[1]

Regulatory & Compliance Context
EPA (RCRA): While 7-Chloro-4-(4-morpholinyl)quinoline is not explicitly listed on the P-list or

U-list, it must be characterized by the generator.[1]

Characteristic of Corrosivity (D002): If aqueous pH

2.[1]

Characteristic of Toxicity (D004-D043): If it leaches heavy metals (unlikely) or if the facility

designates it as toxic based on LD50 data.[1]

Best Practice: The "Cradle-to-Grave" responsibility implies you are liable for this chemical

until it is destroyed.[1] Incineration at a permitted TSD (Treatment, Storage, and Disposal)

facility is the only recommended disposal method.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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